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Compound of Interest

Compound Name: BDP TR methyltetrazine

Cat. No.: B12282675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BDP TR methyltetrazine, a fluorescent

probe designed for bioorthogonal labeling applications. The document details its

physicochemical and spectral properties, safety information based on available Safety Data

Sheets (SDS), and a generalized experimental protocol for its use in cell labeling via inverse

electron demand Diels-Alder (iEDDA) click chemistry.

Core Properties of BDP TR Methyltetrazine
BDP TR methyltetrazine is a fluorescent dye belonging to the borondipyrromethene (BODIPY)

class, functionalized with a methyltetrazine moiety. This combination allows for highly specific

and efficient labeling of target molecules functionalized with a trans-cyclooctene (TCO) group.

The "TR" designation indicates that its spectral properties are similar to Texas Red, emitting in

the red region of the visible spectrum.

Physicochemical and Spectral Data
The following tables summarize the key quantitative data for BDP TR methyltetrazine,

compiled from various suppliers.
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Identifier Value Source(s)

Product Name BDP TR methyltetrazine [1]

CAS Number 2183473-54-1 [1]

Molecular Formula C₃₁H₂₄BF₂N₇O₂S [1]

Molecular Weight 607.5 g/mol [1]

Appearance Violet crystals [2][3]

Purity ≥95% (typically ~98%) [1][3]

Solubility Soluble in DMF, DMSO, DCM [1][2][3]

Spectral Property Value Source(s)

Excitation Maximum (λex) 589 nm [1][2][3]

Emission Maximum (λem) 616 nm [1][2][3]

Molar Extinction Coefficient (ε) 60,000 M⁻¹cm⁻¹ [1][2][3]

Fluorescence Quantum Yield

(Φ)
0.9 [1][2][3]

Safety Data Sheet (SDS) Information
The following safety information is based on available SDS documentation for BDP TR
methyltetrazine and similar tetrazine-containing compounds. Researchers must consult the

specific SDS provided by their supplier before handling this chemical.

Hazard Identification
Based on GHS classification, BDP TR methyltetrazine is considered hazardous.[4]
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Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute aquatic toxicity (Category 1) H400: Very toxic to aquatic life

Chronic aquatic toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects

GHS Pictograms:

alt text

alt text

Handling and Storage
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Parameter Recommendation Source(s)

Storage Temperature -20°C [1][2][5]

Storage Conditions

Store in the dark, desiccated.

Avoid prolonged exposure to

light.

[2][5]

Shipping Temperature Ambient temperature [1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical-resistant clothing,

safety goggles, and use in a

chemical fume hood.

[6]

First Aid Measures

If Swallowed: Call a POISON

CENTER or doctor. Rinse

mouth. If on Skin: Wash with

plenty of water. If in Eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[4][6]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

regional, and national

regulations.

[4][6]

Experimental Protocols and Signaling Pathways
Signaling Pathway: Inverse Electron Demand Diels-
Alder (iEDDA) Reaction
BDP TR methyltetrazine functions through a bioorthogonal reaction known as the inverse

electron demand Diels-Alder (iEDDA) cycloaddition. [7][8]In this reaction, the electron-deficient

tetrazine ring of BDP TR methyltetrazine acts as the diene and rapidly reacts with an electron-

rich dienophile, typically a strained alkene like trans-cyclooctene (TCO). [9][10]This reaction is

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://broadpharm.com/product/bp-23946
https://www.lumiprobe.com/p/bdp-tr-tetrazine
https://www.lumiprobe.com/p/bdp-tmr-tetrazine
https://www.lumiprobe.com/p/bdp-tr-tetrazine
https://www.lumiprobe.com/p/bdp-tmr-tetrazine
https://broadpharm.com/product/bp-23946
https://www.broadpharm.com/msds/bp-43521
https://dcchemicals.com/msds/MSDS_DC33962.html
https://www.broadpharm.com/msds/bp-43521
https://dcchemicals.com/msds/MSDS_DC33962.html
https://www.broadpharm.com/msds/bp-43521
https://www.benchchem.com/product/b12282675/docs?utm_src=pdf-body#technical-guide-bdp-tr-methyltetrazine-for-bioorthogonal-labeling
https://www.medsci.org/v07p0019.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6679773/
https://www.benchchem.com/product/b12282675/docs?utm_src=pdf-body#technical-guide-bdp-tr-methyltetrazine-for-bioorthogonal-labeling
https://broadpharm.com/product-categories/click-chemistry-reagents/tetrazine
https://www.lumiprobe.com/t/application/copper-free-click-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


highly specific, proceeds quickly under physiological conditions without the need for a catalyst,

and its only byproduct is nitrogen gas. [9][11]

BDP TR
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Nitrogen Gas
(Byproduct)
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Caption: The iEDDA reaction between BDP TR methyltetrazine and a TCO-tagged

biomolecule.

Experimental Workflow: Live-Cell Labeling
The following is a generalized workflow for labeling intracellular proteins tagged with TCO using

BDP TR methyltetrazine. This protocol is adapted from general procedures for TCO-tetrazine

ligations. [11][12]Optimization of concentrations and incubation times is recommended for

specific cell lines and target proteins.
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Caption: A generalized workflow for live-cell labeling using BDP TR methyltetrazine.
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Detailed Methodologies
1. Preparation of BDP TR Methyltetrazine Stock Solution:

Dissolve BDP TR methyltetrazine in anhydrous DMSO to prepare a 1-10 mM stock

solution.

Store the stock solution at -20°C, protected from light.

2. Cell Preparation:

Seed mammalian cells expressing the TCO-modified protein of interest onto an appropriate

imaging plate or coverslip.

Culture the cells to the desired confluency (e.g., 60-80%) in a humidified incubator at 37°C

with 5% CO₂.

3. Live-Cell Labeling:

On the day of the experiment, prepare a working solution of BDP TR methyltetrazine by

diluting the stock solution in pre-warmed complete cell culture medium to a final

concentration of 1-10 µM. It is recommended to perform a concentration titration to find the

optimal concentration for your specific application. [12] - Remove the culture medium from

the cells and wash once with pre-warmed phosphate-buffered saline (PBS).

Add the BDP TR methyltetrazine working solution to the cells.

Incubate the cells for 15-60 minutes at 37°C in a CO₂ incubator. The optimal incubation time

will depend on the cell type and the expression level of the target protein. [12] 4. Washing

and Imaging:

Remove the labeling solution from the cells.

Wash the cells two to three times with pre-warmed complete cell culture medium to remove

any unbound probe.

Replace the final wash with fresh pre-warmed imaging buffer (e.g., phenol red-free medium).
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Image the cells using a fluorescence microscope equipped with a filter set appropriate for the

ROX or Texas Red channel (Excitation: ~589 nm, Emission: ~616 nm).

Acquire images to analyze the localization and dynamics of the labeled protein.

This guide provides a comprehensive starting point for researchers and professionals

interested in utilizing BDP TR methyltetrazine for bioorthogonal labeling. For optimal results, it

is essential to consult the specific product documentation and safety data sheets provided by

the manufacturer and to optimize protocols for the specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: BDP TR Methyltetrazine for
Bioorthogonal Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12282675/docs#technical-guide-bdp-tr-
methyltetrazine-for-bioorthogonal-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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